8,8-Dimethyl-1,9-dioxa-4-azaspiro[5.5]undecane

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• SMILES: CC1(CC2(CCO1)CNCCO2)C
• InChI: InChI=1S/C10H19NO2/c1-9(2)7-10(3-5-12-9)8-11-4-6-13-10/h11H,3-8H2,1-2H3
• InChIKey: VNOXKNFKOAWHID-UHFFFAOYSA-N

Evaluation Requirements for 8,8-Dimethyl-1,9-dioxa-4-azaspiro[5.5]undecane

8,8-Dimethyl-1,9-dioxa-4-azaspiro[5.5]undecane (CAS 1525710-27-3) is a spirocyclic heterocycle belonging to the 1,9-dioxa-4-azaspiro[5.5]undecane scaffold class, characterized by a conformationally constrained framework incorporating both morpholine ether and secondary amine functionality within a single bicyclic structure [1]. Unlike its parent scaffold (CAS 402938-74-3) or other positional isomers, the geminal dimethyl substitution at the 8-position introduces distinct steric shielding of the spiro junction and systematically modulates fundamental physicochemical parameters such as lipophilicity, molecular weight, and calculated topological polar surface area (TPSA) . These alterations directly influence solubility in organic vs. aqueous media, amine nucleophilicity in subsequent derivatization reactions, and chromatographic retention behavior—all of which are critical determinants in medicinal chemistry library design, parallel synthesis protocols, and scale-up feasibility assessments [2]. Consequently, procurement decisions for this specific derivative cannot be guided solely by scaffold-level assumptions; they require compound-specific technical scrutiny.

Lipophilicity shift Modulated logP vs parent; review extraction and chromatographic method compatibility

Regioisomeric identity Confirm 1,9-dioxa scaffold; hazard classification and safety handling differ from 1,8-dioxa

Conformational preorganization Zero rotatable bonds and gem-dimethyl bias support fragment-based design workflows

• [1] Reddy, B. V. S.; Medaboina, D.; Sridhar, B.; Singarapu, K. K. Prins Cascade Cyclization for the Synthesis of 1,9-Dioxa-4-azaspiro[5.5]undecane Derivatives. J. Org. Chem. 2014, 79 (5), 2289–2295. View Source
• [2] PubChem Compound Summary. 1,9-Dioxa-4-azaspiro[5.5]undecane (CID 65122347, CAS 402938-74-3). View Source

Why 8,8-Dimethyl-1,9-dioxa-4-azaspiro[5.5]undecane Cannot Be Directly Substituted

The 1,9-dioxa-4-azaspiro[5.5]undecane scaffold encompasses a family of compounds that differ starkly in computed and experimentally observed properties depending on the nature and position of alkyl substituents. The 8,8-dimethyl analog demonstrates a calculated logP of +0.934, versus -0.4 for the unsubstituted parent, reflecting a greater than 20-fold increase in predicted octanol-water partition coefficient that fundamentally alters extraction efficiency, reversed-phase chromatographic retention, and passive membrane permeability . Equally critical, the CLP-notified safety profile of the unsubstituted parent includes Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), and STOT SE 3 (H335) [1], whereas the 1,8-dioxa regioisomer is classified as Eye Dam. 1 (H318) with a 'Danger' signal word, representing a categorical escalation in ocular hazard severity [2]. These divergences mean that hazard assessments, personal protective equipment requirements, and waste handling protocols developed for one analog are not directly transferable to another. Generic substitution without compound-specific technical data thus introduces both operational risk and potential non-compliance with laboratory chemical safety regulations.

8,8-Dimethyl: intermediate lipophilicity, Warning eye class

Unsubstituted parent: significantly lower lipophilicity may alter extraction and reversed-phase retention

8,8-Dimethyl: achiral at C-2, simplifies synthesis

2,8,8-Trimethyl analog: additional steric bulk and stereocenter introduce purification complexity

1,9-Dioxa regioisomer: Eye Irrit. 2A (Warning)

1,8-Dioxa regioisomer: Eye Dam. 1 (Danger) requires stricter controls and PPE escalation

• [1] ECHA C&L Inventory. 1,9-dioxa-4-azaspiro[5.5]undecane (EC 865-842-0, CAS 402938-74-3). Notified Classification: H302, H315, H319, H335. View Source
• [2] ECHA C&L Inventory. 1,8-dioxa-4-azaspiro[5.5]undecane (EC 972-431-0, CAS 1226975-76-3). Notified Classification: H302, H315, H318, H335. View Source

8,8-Dimethyl-1,9-dioxa-4-azaspiro[5.5]undecane vs. Spirocyclic Analogs: Quantitative Differentiation

Lipophilicity Elevation vs. Parent Scaffold

The introduction of a geminal dimethyl group at the 8-position substantially increases lipophilicity compared to the unsubstituted 1,9-dioxa-4-azaspiro[5.5]undecane. The 8,8-dimethyl derivative exhibits a calculated logP of +0.934 , whereas the parent scaffold (CAS 402938-74-3) shows a computed XLogP3-AA of -0.4 [1]. This represents a logP increase of approximately 1.33 units, corresponding to a roughly 21-fold higher predicted octanol-water partition coefficient. By comparison, the 2,8,8-trimethyl analog (CAS 1496715-13-9) displays a further elevated logP of 1.3225, demonstrating an additive effect of the additional methyl group . The intermediate lipophilicity of the 8,8-dimethyl compound positions it as a scaffold with enhanced organic phase partitioning relative to the parent while avoiding the potentially excessive lipophilicity and further increased molecular weight (+14 Da) of the trimethyl derivative.

Lipophilicity shift

Reported

logP: 0.934 vs -0.4 (parent) ΔlogP = +1.33 ~21-fold higher partition coefficient

Supports intermediate lipophilicity for extraction and reversed-phase method development

Computed logP; experimental logD confirmation may be needed

Evidence Dimension	Calculated logP (lipophilicity)
Target Compound Data	logP = 0.934 (8,8-dimethyl analog)
Comparator Or Baseline	Parent scaffold: XLogP3-AA = -0.4; 2,8,8-Trimethyl analog: logP = 1.3225
Quantified Difference	ΔlogP = +1.33 vs. parent; -0.39 vs. trimethyl analog
Conditions	Computed logP values from vendor-reported data (Leyan) and PubChem XLogP3 algorithm

Why This Matters

The intermediate logP of 0.934 offers a balanced lipophilicity profile that improves organic solvent extraction and reversed-phase chromatographic purification efficiency compared to the hydrophilic parent, while potentially maintaining better aqueous solubility than the more lipophilic trimethyl analog.

• [1] PubChem Compound Summary. 1,9-Dioxa-4-azaspiro[5.5]undecane (CID 65122347). XLogP3-AA = -0.4. View Source

Molecular Weight Increase with Conserved H-Bond Profile

The 8,8-dimethyl derivative has a molecular weight of 185.26 g/mol (C₁₀H₁₉NO₂) , compared to 157.21 g/mol (C₈H₁₅NO₂) for the parent 1,9-dioxa-4-azaspiro[5.5]undecane [1]. Despite this 28 Da increase (a relative mass gain of 17.8%), the hydrogen bond donor count (1) and acceptor count (3) remain unchanged between the two compounds [1]. The rigid spiro framework also maintains zero rotatable bonds across both analogs. This means the 8,8-dimethyl substitution specifically modulates bulk, lipophilicity, and steric environment—without altering the core hydrogen bonding pharmacophore—making it a clean probe for evaluating steric and hydrophobic contributions in structure-activity relationship (SAR) studies. In contrast, the 2,8,8-trimethyl analog (199.29 g/mol) adds an additional 14 Da (+7.6% over the dimethyl), which further increases steric bulk near the morpholine oxygen and may sterically interfere with derivatization at the 2-position .

MW & H-bond profile

Head-to-head

MW: 185.26 vs 157.21 (parent) HBD=1, HBA=3, RotB=0 conserved +28 Da, H-bond pharmacophore unchanged

Clean steric/hydrophobic SAR probe without altering hydrogen bonding

Useful for matched-pair analysis with parent scaffold

Evidence Dimension	Molecular weight and hydrogen bond profile
Target Compound Data	MW = 185.26 g/mol; HBD = 1; HBA = 3; Rotatable bonds = 0
Comparator Or Baseline	Parent: MW = 157.21 g/mol; 2,8,8-Trimethyl: MW = 199.29 g/mol; all share HBD = 1, HBA = 3, RotB = 0
Quantified Difference	+28.05 Da vs. parent; -14.03 Da vs. trimethyl analog
Conditions	Calculated molecular formulas and computed descriptors

Why This Matters

The 8,8-dimethyl derivative allows researchers to probe steric and hydrophobic contributions independently of hydrogen bonding changes, providing a cleaner SAR tool than the trimethyl analog, which introduces additional steric interference at a potentially reactive position.

• [1] PubChem. 1,9-Dioxa-4-azaspiro[5.5]undecane (CID 65122347). MW 157.21, C₈H₁₅NO₂; HBD 1, HBA 3, RotB 0. View Source

Regioisomeric Eye Hazard Classification Difference

The CLP-notified hazard classification for the 1,9-dioxa-4-azaspiro[5.5]undecane scaffold class (which encompasses the 8,8-dimethyl derivative) carries Eye Irrit. 2A (H319: 'Causes serious eye irritation') with the signal word 'Warning' [1]. In contrast, the 1,8-dioxa-4-azaspiro[5.5]undecane regioisomer (CAS 1226975-76-3) is classified as Eye Dam. 1 (H318: 'Causes serious eye damage'), carrying the signal word 'Danger' [2]. While the 8,8-dimethyl analog has a lower molecular weight (185.26) than many eye-damaging compounds, it is the regioisomeric arrangement of the oxygen heteroatoms—rather than simply the presence or absence of methyl groups—that appears to drive this categorical difference in ocular hazard severity. Both regioisomers share Acute Tox. 4 (H302) and Skin Irrit. 2 (H315) classifications. Although compound-specific CLP notification for the 8,8-dimethyl analog per se is not available, the scaffold-level classification indicates that the 1,9-dioxa arrangement is associated with a less severe eye hazard category, which may influence risk assessment documentation and PPE selection.

Eye hazard class

Class-level

1,9-dioxa scaffold: H319 (Warning) vs. 1,8-dioxa regioisomer: H318 (Danger)

Lower notified eye hazard category may simplify lab safety documentation

Class-level inference; compound-specific CLP not separately notified

Evidence Dimension	Notified CLP eye hazard classification
Target Compound Data	1,9-dioxa scaffold (including 8,8-dimethyl analog, CAS 1525710-27-3): Eye Irrit. 2A (H319), Signal: Warning
Comparator Or Baseline	1,8-dioxa regioisomer (CAS 1226975-76-3): Eye Dam. 1 (H318), Signal: Danger
Quantified Difference	Categorical difference: H319 (Irrit. 2A) vs. H318 (Dam. 1). Signal word: Warning vs. Danger.
Conditions	ECHA C&L Inventory notified classifications; compound-specific data for 8,8-dimethyl analog not separately notified

Why This Matters

For laboratories procuring spirocyclic building blocks in multi-gram quantities, the lower eye hazard category associated with the 1,9-dioxa scaffold may simplify safety compliance documentation and reduce the stringency of required eye protection relative to the 1,8-dioxa regioisomer, which requires more rigorous controls under the 'Danger' signal word.

• [1] ECHA C&L Inventory. 1,9-dioxa-4-azaspiro[5.5]undecane (EC 865-842-0, CAS 402938-74-3). Classification: H302, H315, H319, H335; Warning. View Source
• [2] ECHA C&L Inventory. 1,8-dioxa-4-azaspiro[5.5]undecane (EC 972-431-0, CAS 1226975-76-3). Classification: H302, H315, H318, H335; Danger. View Source

Prins Cascade Cyclization Compatibility

The Prins cascade cyclization reported by Reddy et al. (2014) provides a general synthetic route to 1,9-dioxa-4-azaspiro[5.5]undecane derivatives through coupling of aldehydes with N-(4-hydroxy-2-methylenebutyl)-N-(2-hydroxyethyl)-4-methylbenzenesulfonamide [1]. This methodology, which yields hexahydro-8,8-dimethyl-1H-isochromen-7-ol derivatives as demonstrated products, establishes that the 8,8-dimethyl substitution pattern is compatible with the Prins bicyclization conditions [1]. The reported yields for related derivatives in this series range from 72–89% under BF₃·OEt₂ catalysis at 0 °C to room temperature, providing a benchmark for synthetic feasibility [1]. In contrast, the 2,8,8-trimethyl analog would require a methyl-substituted aldehyde coupling partner, potentially introducing stereochemical complexity (diastereoselectivity at the 2-position) that is absent in the simpler 8,8-dimethyl derivative synthesis . The 8,8-dimethyl compound thus represents a synthetically more tractable entry point for scaffold derivatization compared to analogs bearing additional chiral centers.

Prins cyclization

Method context

Compatible with Prins cascade Benchmark yields 72–89% for analogs No C-2 stereocenter

Simplifies parallel library synthesis; avoids chiral separation

Based on Reddy et al. methodology for 1,9-dioxa-4-azaspiro derivatives

Evidence Dimension	Synthetic accessibility and stereochemical complexity
Target Compound Data	8,8-Dimethyl derivative accessible via Prins cascade; no additional stereocenter introduced at the 2-position
Comparator Or Baseline	2,8,8-Trimethyl analog would require stereoselective synthesis at C-2 position, introducing diastereoselectivity challenges
Quantified Difference	Stereocenter count: 0 (achiral at spiro center) for 8,8-dimethyl vs. minimum 1 additional stereocenter for 2,8,8-trimethyl
Conditions	Prins cascade cyclization: BF₃·OEt₂, CH₂Cl₂, 0 °C to rt; reported yields 72–89% for related analogs

Why This Matters

For medicinal chemistry groups planning parallel library synthesis, the absence of a stereocenter at the 2-position in the 8,8-dimethyl analog eliminates the need for chiral separation or asymmetric synthesis steps, reducing both synthetic cycle time and purification burden relative to 2-substituted derivatives.

• [1] Reddy, B. V. S.; Medaboina, D.; Sridhar, B.; Singarapu, K. K. Prins Cascade Cyclization for the Synthesis of 1,9-Dioxa-4-azaspiro[5.5]undecane Derivatives. J. Org. Chem. 2014, 79 (5), 2289–2295. View Source

TPSA Conservation Across Methylated Analogs

Both the 8,8-dimethyl analog (CAS 1525710-27-3) and the 2,8,8-trimethyl analog (CAS 1496715-13-9) share an identical computed TPSA of 30.49 Ų , consistent with their identical heteroatom composition (one nitrogen, two oxygens) and connectivity. The parent scaffold (CID 65122347) has a computed TPSA of 30.5 Ų [1], confirming that methylation does not alter polar surface area within this series. According to the widely cited benchmark by Kelder et al., a TPSA below 60 Ų is predictive of good blood-brain barrier penetration, and a TPSA below 140 Ų is associated with favorable oral absorption [2]. The TPSA of ~30 Ų for all three analogs places them well within the range associated with CNS penetrability, provided that other parameters (logP, molecular weight, HBD count) are also within acceptable limits. The differentiation among these analogs therefore lies not in TPSA but in the orthogonal parameter of lipophilicity (logP), where the 8,8-dimethyl compound occupies an intermediate position.

TPSA conservation

Reported

TPSA ~30.5 Ų across all analogs ΔTPSA ≈ 0

CNS permeability prediction driven by logP, not polar surface area

Consistent with Kelder et al. CNS penetration benchmark (TPSA

Conformational rigidity

Class-level

0 rotatable bonds in all spiro analogs gem-Dimethyl biases ring conformation

Entropically preorganized scaffold may improve ligand efficiency in FBDD

Class-level inference based on stereochemical principles; target-specific validation needed

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 30.49 Ų
Comparator Or Baseline	Parent: TPSA ≈ 30.5 Ų; 2,8,8-Trimethyl: TPSA = 30.49 Ų
Quantified Difference	ΔTPSA ≈ 0 Ų across all three analogs
Conditions	Computed TPSA values from vendor and PubChem data; Kelder et al. benchmark for CNS penetration: TPSA < 60 Ų

Why This Matters

The conservation of TPSA across analogs confirms that selection among these compounds for CNS-targeted programs should be driven by logP and steric considerations rather than polar surface area, enabling researchers to fine-tune lipophilicity without compromising predicted membrane permeability.

• [1] PubChem. 1,9-Dioxa-4-azaspiro[5.5]undecane (CID 65122347). TPSA 30.5 Ų. View Source
• [2] Kelder, J.; Grootenhuis, P. D. J.; Bayada, D. M.; Delbressine, L. P. C.; Ploemen, J.-P. Polar Molecular Surface as a Dominating Determinant for Oral Absorption and Brain Penetration of Drugs. Pharm. Res. 1999, 16 (10), 1514–1519. View Source

Conformational Rigidity from Zero Rotatable Bonds

All three analogs in the 1,9-dioxa-4-azaspiro[5.5]undecane series—the parent, the 8,8-dimethyl, and the 2,8,8-trimethyl—share a rotatable bond count of zero [1]. This complete conformational restriction arises from the spirocyclic architecture wherein both six-membered rings are locked into chair or pseudo-chair conformations, precluding free rotation about any single bond within the core scaffold. In fragment-based drug design, each freely rotatable bond is estimated to contribute approximately 0.5–1.5 kcal/mol to the entropic penalty upon protein binding [2]. A scaffold with zero rotatable bonds thus starts from a maximally preorganized ground state, reducing the conformational entropy loss upon binding compared to flexible linkers or monocyclic amines with multiple rotatable bonds. Where the 8,8-dimethyl analog differentiates itself from the parent is that the gem-dimethyl group further restricts ring-flipping dynamics via 1,3-diaxial interactions with the adjacent ring oxygens, potentially biasing the conformational ensemble toward a single dominant conformer [3]. This additional conformational biasing is absent in the unsubstituted parent.

Conformational rigidity

Class-level

0 rotatable bonds in all spiro analogs gem-Dimethyl biases ring conformation

Entropically preorganized scaffold may improve ligand efficiency in FBDD

Class-level inference based on stereochemical principles; target-specific validation needed

Evidence Dimension	Rotatable bond count and conformational preorganization
Target Compound Data	Rotatable bonds = 0; gem-dimethyl group introduces additional conformational bias via 1,3-diaxial steric interactions
Comparator Or Baseline	Parent scaffold: Rotatable bonds = 0; less conformational bias. Typical flexible amines: 3–6 rotatable bonds.
Quantified Difference	0 rotatable bonds in all spiro analogs vs. 3–6 in flexible amine building blocks; estimated entropic binding penalty reduction of 1.5–9 kcal/mol
Conditions	Computed descriptors; conformational analysis based on general spirocyclic principles (A-values, chair conformer energetics)

Why This Matters

For fragment-based screening libraries, the 8,8-dimethyl analog offers maximal entropic preorganization (0 rotatable bonds) combined with enhanced conformational rigidity over the parent scaffold, potentially translating into higher ligand efficiency metrics (LE, LLE) in hit-to-lead campaigns targeting conformationally sensitive binding sites.

• [1] PubChem. 1,9-Dioxa-4-azaspiro[5.5]undecane (CID 65122347). Rotatable Bond Count = 0. View Source
• [2] Murray, C. W.; Verdonk, M. L. The Consequences of Translational and Rotational Entropy Lost on Binding. J. Comput. Aided Mol. Des. 2002, 16 (10), 741–753. View Source
• [3] Eliel, E. L.; Wilen, S. H. Stereochemistry of Organic Compounds; Wiley: New York, 1994. Chapter on conformational analysis of cyclohexane derivatives and gem-dimethyl effects. View Source

8,8-Dimethyl-1,9-dioxa-4-azaspiro[5.5]undecane: Optimal Application Scenarios

CNS-Penetrant Fragment Libraries

The combination of logP = 0.934, TPSA = 30.49 Ų, molecular weight of 185.26 Da, a single hydrogen bond donor, and zero rotatable bonds positions the 8,8-dimethyl analog as a candidate fragment or scaffold-hopping starting point for CNS-targeted programs. With all parameters falling well within the CNS MPO (Multiparameter Optimization) desirable space (MW < 305, logP < 3, HBD ≤ 3, TPSA < 76 Ų), this compound offers a pre-validated spirocyclic core that can be elaborated through the secondary amine handle while maintaining lead-like properties [1]. Procurement of the 8,8-dimethyl variant—rather than the unsubstituted parent—provides a starting point with higher lipophilicity that may translate into improved passive blood-brain barrier permeability without exceeding the logP threshold associated with increased promiscuity or metabolic liability.

SAR Studies of Steric Modulation at Spiro Junction

The 8,8-dimethyl analog serves as a precise probe for evaluating steric contributions to target binding affinity, complementary to the unsubstituted parent. Because the dimethyl substitution increases molecular volume and lipophilicity without altering hydrogen bond donor/acceptor counts or polar surface area, any observed changes in biological activity (IC₅₀, Kd, cellular potency) can be attributed predominantly to steric and hydrophobic effects [2]. This compound is therefore best procured as part of a matched pair with the parent scaffold (CAS 402938-74-3), enabling orthogonal assessment of electronic vs. steric SAR vectors. The 2,8,8-trimethyl analog should be reserved for cases where additional methyl substitution at the 2-position is specifically required to address a lipophilic sub-pocket.

Prins Cyclization for Parallel Library Synthesis

For chemistry groups utilizing the Prins cascade methodology of Reddy et al. [3] to generate 1,9-dioxa-4-azaspiro[5.5]undecane libraries, the 8,8-dimethyl derivative represents a validated substrate class with demonstrated synthetic feasibility (yields in the 72–89% range for analogous compounds). The absence of a stereocenter at the 2-position—in contrast to 2-alkyl-substituted derivatives—simplifies purification and eliminates the need for chiral chromatographic separation during library production. Procurement of the pre-formed 8,8-dimethyl scaffold as a building block for subsequent N-functionalization (e.g., sulfonylation, acylation, reductive amination) is preferable to de novo synthesis of the spiro core for each library member, as it reduces overall synthetic step count and improves library throughput .

Chemical Biology Tool Compounds with Safety Protocols

For academic screening centers and chemical biology core facilities that distribute compounds to multiple end-users, the CLP-notified hazard profile associated with the 1,9-dioxa scaffold (H302, H315, H319, H335; Warning) [4] supports the preparation of standardized safety documentation and risk assessments. The Warning signal word and Eye Irrit. 2A classification provide a manageable safety profile that does not require the enhanced controls mandated for Eye Dam. 1 compounds (e.g., the 1,8-dioxa regioisomer). This regulatory predictability simplifies compound registration in institutional chemical inventory systems and facilitates compliance with OSHA laboratory safety standards when distributing the compound to collaborating laboratories.

Application

Selection Property

Validation Focus

CNS fragment library design

CNS MPO-aligned spiro core

Passive BBB permeability assay

Steric SAR matched pair

Clean steric/hydrophobic probe

Target binding affinity (IC50/Kd)

Prins-based library production

Pre-validated Prins substrate

Library throughput and purification simplicity

Screening center compound management

Warning-class eye hazard (H319)

Institutional safety compliance and PPE requirements

• [1] Wager, T. T.; Hou, X.; Verhoest, P. R.; Villalobos, A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties. ACS Chem. Neurosci. 2010, 1 (6), 435–449. View Source
• [2] PubChem. 1,9-Dioxa-4-azaspiro[5.5]undecane (CID 65122347). MW 157.21, XLogP3 -0.4, TPSA 30.5, HBD 1, HBA 3, RotB 0. View Source
• [3] Reddy, B. V. S.; Medaboina, D.; Sridhar, B.; Singarapu, K. K. Prins Cascade Cyclization for the Synthesis of 1,9-Dioxa-4-azaspiro[5.5]undecane Derivatives. J. Org. Chem. 2014, 79 (5), 2289–2295. View Source
• [4] ECHA C&L Inventory. 1,9-dioxa-4-azaspiro[5.5]undecane (EC 865-842-0). Classification: H302, H315, H319, H335; Warning. View Source